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Compound of Interest

Compound Name: Ferrous chloride tetrahydrate

Cat. No.: B051993

This technical guide provides an in-depth overview of the synthesis of ferrous chloride
tetrahydrate (FeClz-4H20) from iron filings and hydrochloric acid. The document is intended
for researchers, scientists, and professionals in drug development who require a detailed
understanding of the preparation and characterization of this compound.

Introduction

Iron(ll) chloride, or ferrous chloride, is a valuable precursor and reducing agent in numerous
chemical syntheses.[1][2] The tetrahydrate form, FeClz-4H20, is a common and relatively
stable crystalline solid, appearing as light green or blue-green crystals.[3] This guide details a
reliable laboratory-scale method for its synthesis, focusing on the direct reaction of metallic iron
with hydrochloric acid. The fundamental reaction proceeds as follows:

Fe(s) + 2HCl(aq) — FeClz(aq) + H2(g)

A critical aspect of this synthesis is the prevention of oxidation of the ferrous (Fe2*) ion to the
ferric (Fe3*) state, which can readily occur in the presence of atmospheric oxygen. The
hydrogen gas produced during the reaction helps to create a reducing environment, which
mitigates this oxidation.

Experimental Protocol

This section outlines a detailed methodology for the synthesis of ferrous chloride
tetrahydrate.
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Materials and Equipment

Materials

Equipment

Iron Filings (high purity)

500 mL Erlenmeyer flask with stopper

Hydrochloric Acid (HCI), 37%

Hot plate with magnetic stirring capability

Distilled Water

Magnetic stir bar

Funnel and filter paper

Beaker

Graduated cylinders

Scale (accuracy +0.01 g)

Fume hood

Stoichiometry and Reagent Preparation

The following table summarizes the reactant quantities for a typical laboratory-scale synthesis.

Molar Mass ( g/mol

Reactant | Quantity Moles
Iron (Fe) 55.845 100g 0.179
Hydrochloric Acid

36.46 ~30 mL (37%) ~0.358
(HCI)

Note: A slight excess of hydrochloric acid is used to ensure complete reaction of the iron.

Synthesis Procedure

» Reaction Setup: In a fume hood, add 10.0 g of iron filings to a 500 mL Erlenmeyer flask

containing a magnetic stir bar.

e Acid Addition: Carefully add approximately 30 mL of 37% hydrochloric acid to the flask. The
reaction is exothermic and will produce hydrogen gas, so addition should be slow and

controlled.
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e Reaction: Gently heat the flask on a hot plate with continuous stirring. The reaction mixture
will bubble as hydrogen gas is evolved. Continue heating and stirring until the iron filings
have completely dissolved. The solution should be a clear, pale green color.

« Filtration: Once the reaction is complete, allow the solution to cool slightly. Filter the hot
solution through filter paper to remove any unreacted iron or impurities.

o Crystallization: Transfer the filtrate to a clean beaker and allow it to cool slowly to room
temperature. Further cooling in an ice bath can promote crystallization. Light green crystals
of ferrous chloride tetrahydrate will form.

« |solation and Drying: Decant the supernatant liquid and collect the crystals by vacuum
filtration. Wash the crystals with a small amount of cold distilled water and then with a small
amount of ethanol to aid in drying. Dry the crystals in a desiccator or under a stream of inert
gas to prevent oxidation.

Characterization

The purity and identity of the synthesized ferrous chloride tetrahydrate can be confirmed
through various analytical techniques.

Technique Parameter Expected Result

Light green to blue-green

Visual Inspection Appearance ) )
crystalline solid[3]
Melting Point Melting Point 105-110 °C
o ) 98%-+ (titration with a standard
Titration Purity Assay o ]
oxidizing agent like KMnOa4)[2]
_ _ Monoclinic, space group
X-ray Diffraction (XRD) Crystal Structure
P21/c[3]
Scanning Electron Microscopy Well-defined crystalline
Morphology
(SEM) structure

Experimental Workflow Diagram
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The following diagram illustrates the key stages of the synthesis process.
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Click to download full resolution via product page

Caption: Workflow for the synthesis of ferrous chloride tetrahydrate.

Safety Precautions

» This experiment should be performed in a well-ventilated fume hood as the reaction
produces flammable hydrogen gas and involves corrosive hydrochloric acid.

o Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat, must be worn at all times.

e Hydrochloric acid is corrosive and can cause severe burns. Handle with care.

e The reaction is exothermic and can become vigorous. Control the rate of acid addition to
prevent splashing.

Conclusion

The synthesis of ferrous chloride tetrahydrate from iron filings and hydrochloric acid is a
straightforward and reliable method for obtaining this important iron(ll) salt. By following the
detailed protocol and adhering to the safety precautions outlined in this guide, researchers can
consistently produce a high-purity product suitable for a variety of applications in research and
development. Careful control of the reaction conditions, particularly the exclusion of air during
crystallization and drying, is crucial to prevent the formation of ferric impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b051993?utm_src=pdf-body-img
https://www.benchchem.com/product/b051993?utm_src=pdf-body
https://www.benchchem.com/product/b051993?utm_src=pdf-body
https://www.benchchem.com/product/b051993?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. guidechem.com [guidechem.com]

2. article.sciencepublishinggroup.com [article.sciencepublishinggroup.com]

3. Iron (II) Chloride | Ferrous chloride tetrahydrate | FeCl2 - 4H20 - Ereztech [ereztech.com]

 To cite this document: BenchChem. [Synthesis of Ferrous Chloride Tetrahydrate from Iron
Filings: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051993#synthesis-of-ferrous-chloride-tetrahydrate-
from-iron-filings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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